Cas no 31483-97-3 (Bicyclo[3.2.1]octan-2-one, oxime)

• Product Name: Bicyclo[3.2.1]octan-2-one, oxime
• CAS No: 31483-97-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 323748
• PubChem ID: 5987274
• Update Time: 2025-04-19

Bicyclo[3.2.1]octan-2-one, oxime Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octan-2-one, oxime
• N-(4-bicyclo[3.2.1]octanylidene)hydroxylamine
• bicyclo [3.2.1]octan
• Bicyclo < 3.2.1> octan
• bicyclo(3,2,1)-octane
• bicyclo[3.2.1.]octane
• Bicyclo[3.2.1]octane
• bicyclo< 3.2.1> octan-2-one oxime
• Bicyclo< 3.2.1> octane
• Bicyclo< 3.2.1> octanon-(2)-oxim
• NSC98594
• NSC-98594
• 31483-97-3

• Inchi： 1S/C8H13NO/c10-9-8-4-2-6-1-3-7(8)5-6/h6-7,10H,1-5H2/b9-8+
• InChI Key： BCTNLASZDQVROJ-CMDGGOBGSA-N
• SMILES： O/N=C1\CCC2CCC\1C2

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59
• LogP: 2.02670